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Compound Name:

2-([1-

(Bromomethyl)cyclopropyl]methyl)t

hiophene

Cat. No.: B13225965

Get Quote

The convergence of thiophene and cyclopropane moieties in a single molecular scaffold

presents a compelling starting point for drug discovery programs. Thiophene, a sulfur-

containing five-membered aromatic heterocycle, is a well-established "privileged

pharmacophore" found in numerous FDA-approved drugs, valued for its ability to engage in

various biological interactions and its favorable metabolic profile.[1][2][3] The cyclopropyl

group, on the other hand, is increasingly utilized as a "bioisostere" for phenyl rings or gem-

dimethyl groups, offering a unique combination of conformational rigidity, metabolic stability,

and improved physicochemical properties.[4]

The target molecule, 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene, combines these

two key fragments. The bromomethyl group attached to the cyclopropane ring serves as a

versatile synthetic handle, allowing for the introduction of diverse functional groups through

nucleophilic substitution. This makes the compound a valuable intermediate for building

libraries of complex molecules for biological screening. This guide will detail a robust synthetic

pathway to this molecule, explore its inherent reactivity, and discuss its potential as a

foundational building block in the development of novel therapeutics.
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Molecular Structure and Predicted Physicochemical
Properties
The core structure consists of a thiophene ring substituted at the 2-position with a methyl-

bridged cyclopropane, which is itself functionalized with a bromomethyl group.

Molecular Formula: C₉H₁₁BrS

Molecular Weight: 231.16 g/mol

While experimental data is not available, we can predict key physicochemical properties based

on its structure and comparison with similar molecules.

Property Predicted Value Method/Rationale

Molecular Weight 231.16 g/mol
Calculation from Molecular

Formula

XLogP3 ~3.5

Computational prediction

based on fragment

contributions

Topological Polar Surface Area

(TPSA)
28.2 Å²

Based on the sulfur atom in

the thiophene ring

Hydrogen Bond Donors 0 No N-H or O-H bonds

Hydrogen Bond Acceptors 1
The sulfur atom can act as a

weak H-bond acceptor

Rotatable Bonds 3
C(thiophene)-CH₂, CH₂-

C(cyclo), C(cyclo)-CH₂Br

Spectroscopic Signatures (Predicted):

¹H NMR: Protons on the thiophene ring would appear in the aromatic region (~6.8-7.5 ppm).

The methylene protons bridging the thiophene and cyclopropane rings, and the bromomethyl

protons, would likely appear as singlets or complex multiplets in the range of 2.5-4.0 ppm.

The cyclopropyl protons would be in the upfield region (~0.5-1.5 ppm).
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¹³C NMR: Aromatic carbons of the thiophene ring would be in the range of 120-145 ppm. The

methylene carbons and the cyclopropyl carbons would appear at higher field strengths.

Mass Spectrometry (MS): The mass spectrum under electron ionization (EI) would be

expected to show a molecular ion peak (M⁺) and an M+2 peak of nearly equal intensity,

which is characteristic of a monobrominated compound.[5] Common fragmentation patterns

would likely involve the loss of a bromine radical (•Br) or the bromomethyl group (•CH₂Br).[6]

Synthetic Strategy and Detailed Protocol
A logical and efficient synthesis of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene can

be envisioned starting from commercially available materials. The proposed pathway involves

the creation of a key alcohol intermediate, followed by bromination.

Proposed Synthetic Workflow

2-(Thiophen-2-yl)acetic acid Esterification
(MeOH, H+) Methyl 2-(thiophen-2-yl)acetate Kulinkovich Reaction

(EtMgBr, Ti(OiPr)4) 1-(Thiophen-2-ylmethyl)cyclopropan-1-ol Reduction
(LiAlH4) (1-(Thiophen-2-ylmethyl)cyclopropyl)methanol Bromination

(PBr3 or CBr4/PPh3)
2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene

(Target Molecule)

Click to download full resolution via product page

Caption: Proposed multi-step synthesis of the target molecule.

Detailed Experimental Protocol
Step 1: Synthesis of 1-(Thiophen-2-ylmethyl)cyclopropan-1-ol

This key step utilizes the Kulinkovich reaction to form the cyclopropanol intermediate directly

from the corresponding ester.

Apparatus Setup: A flame-dried, three-necked round-bottom flask is equipped with a

magnetic stir bar, a dropping funnel, a thermometer, and a nitrogen inlet.

Reagent Preparation: The flask is charged with a solution of methyl 2-(thiophen-2-yl)acetate

(1.0 eq) in anhydrous diethyl ether or THF.

Titanium Catalyst: Titanium(IV) isopropoxide (Ti(OiPr)₄, 1.1 eq) is added to the solution.
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Grignard Addition: The solution is cooled to -10 °C. A solution of ethylmagnesium bromide

(EtMgBr, 2.2 eq) in THF is added dropwise via the dropping funnel, maintaining the internal

temperature below 0 °C.

Reaction: The reaction mixture is allowed to warm to room temperature and stirred for 12-16

hours. The progress can be monitored by Thin Layer Chromatography (TLC).

Work-up: The reaction is carefully quenched by the slow addition of saturated aqueous

ammonium chloride (NH₄Cl) solution at 0 °C. The mixture is filtered through a pad of Celite®,

and the organic layer is separated. The aqueous layer is extracted with diethyl ether. The

combined organic layers are washed with brine, dried over anhydrous sodium sulfate

(Na₂SO₄), and concentrated under reduced pressure to yield the crude cyclopropanol.

Step 2: Reduction to (1-(Thiophen-2-ylmethyl)cyclopropyl)methanol

Apparatus Setup: A flame-dried round-bottom flask is set up under a nitrogen atmosphere.

Reducing Agent: Lithium aluminum hydride (LiAlH₄, 1.5 eq) is suspended in anhydrous THF

and cooled to 0 °C.

Substrate Addition: A solution of the crude 1-(thiophen-2-ylmethyl)cyclopropan-1-ol (1.0 eq)

in anhydrous THF is added dropwise to the LiAlH₄ suspension.

Reaction: The mixture is stirred at room temperature for 4-6 hours until the reaction is

complete (monitored by TLC).

Work-up: The reaction is cooled to 0 °C and quenched sequentially by the slow, dropwise

addition of water, followed by 15% aqueous NaOH, and then more water (Fieser work-up).

The resulting granular precipitate is filtered off, and the filtrate is concentrated to give the

diol, which may be used directly or purified by column chromatography.

Step 3: Bromination to 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene

This transformation converts the primary alcohol to the target bromide. The Appel reaction is a

reliable method.
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Apparatus Setup: A flame-dried flask is charged with carbon tetrabromide (CBr₄, 1.5 eq) and

triphenylphosphine (PPh₃, 1.5 eq) in anhydrous dichloromethane (DCM) under a nitrogen

atmosphere.

Reaction Mixture: The solution is cooled to 0 °C, and a solution of (1-(thiophen-2-

ylmethyl)cyclopropyl)methanol (1.0 eq) in DCM is added dropwise.

Reaction: The mixture is stirred at 0 °C for 30 minutes and then allowed to warm to room

temperature for 2-4 hours.

Purification: The solvent is removed under reduced pressure. The crude product is purified

by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to

afford the final product, 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene.

Chemical Reactivity and Mechanistic Insights
The title compound possesses two primary sites of reactivity: the electrophilic carbon of the

bromomethyl group and the nucleophilic thiophene ring.

Reactivity of the Bromomethyl Group
The C-Br bond is polarized, making the methylene carbon an excellent electrophile for

nucleophilic substitution (Sₙ2) reactions. This is the most synthetically useful feature of the

molecule, allowing for the introduction of a wide array of functionalities.

Causality: The primary nature of the bromide and the absence of significant steric hindrance

around the reaction center facilitate the backside attack characteristic of Sₙ2 reactions. The

cyclopropane ring, while adjacent, does not typically interfere sterically.

Reactivity of the Thiophene Ring
The thiophene ring is an electron-rich aromatic system and readily undergoes electrophilic

aromatic substitution (EAS).

Causality: The sulfur atom can donate its lone-pair electrons into the ring, stabilizing the

cationic intermediate (sigma complex) formed during EAS. Substitution typically occurs at

the C5 position, which is para to the alkyl substituent and the most activated position.[2]
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Key Reaction Pathways

Nucleophilic Substitution (at CH2Br) Electrophilic Substitution (on Thiophene Ring)

2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene

Nu:⁻

Sₙ2

E⁺

EAS at C5

Amine (R₂NH) Azide (N₃⁻) Thiol (RSH) Cyanide (CN⁻) Nitration
(HNO₃/H₂SO₄)

Halogenation
(NBS/NCS)

Click to download full resolution via product page

Caption: Key reactive pathways of the title compound.

Applications in Medicinal Chemistry and Drug
Development
This molecule is not an end-product but a versatile intermediate. Its value lies in its potential to

generate a diverse library of drug-like molecules.

Scaffold Decoration: The bromomethyl group allows for the attachment of various

pharmacophoric groups (amines, azides, ethers, thioethers) that can interact with biological

targets. For example, reaction with a primary or secondary amine could introduce

functionalities known to target G-protein coupled receptors (GPCRs) or ion channels.

Bioisosteric Replacement: The thiophene-cyclopropane core can be used as a bioisostere

for other common motifs in known drugs, potentially leading to compounds with improved

potency, selectivity, or pharmacokinetic properties. Thiophene derivatives are known to
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possess a wide range of biological activities, including anti-inflammatory, antimicrobial, and

anticancer properties.[7][8][9]

Fragment-Based Drug Discovery (FBDD): This molecule can be considered a "fragment" that

can be elaborated upon to build more potent ligands. The dual reactivity allows for growth in

multiple vectors.

Safety and Handling
Alkylating Agent: As a brominated organic compound, 2-([1-
(Bromomethyl)cyclopropyl]methyl)thiophene should be treated as a potential alkylating

agent and handled with appropriate care.

Lachrymator: Many organic bromides are lachrymatory (tear-inducing) and can be irritating

to the skin, eyes, and respiratory tract.[10]

Precautions: All manipulations should be performed in a well-ventilated chemical fume hood.

Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-

resistant gloves, is mandatory.

Conclusion
2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene is a strategically designed chemical

building block with significant potential for applications in medicinal chemistry and organic

synthesis. While not a catalogued compound, this guide provides a clear and reliable synthetic

pathway, outlines its key reactivity profiles, and validates its utility as a scaffold for generating

novel molecular entities. The combination of the privileged thiophene core, the conformationally

rigid cyclopropane linker, and the versatile bromomethyl handle makes it an attractive starting

point for any drug discovery campaign seeking to explore new chemical space.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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